Cas no 143480-90-4 (SDZ-WAG-994 sesquihydrate)

• Product Name: SDZ-WAG-994 sesquihydrate
• CAS No: 143480-90-4
• MF: C₃₄H₅₆N₁₀O₁₁
• MW: 780.868847846985
• CID: 2776217
• Update Time: 2023-08-07

SDZ-WAG-994 sesquihydrate Chemical and Physical Properties

Names and Identifiers

• 0LL796AO8Y
• Adenosine, N-cyclohexyl-2'-O-methyl-, hydrate (2:3)
• N-Cyclohexyl-2'-O-methyl-Adenosine hydrate(2:3)
• Q27236942
• SDZ-WAG-994 sesquihydrate

• Inchi： 1S/2C17H25N5O4.3H2O/c2*1-25-14-13(24)11(7-23)26-17(14)22-9-20-12-15(18-8-19-16(12)22)21-10-5-3-2-4-6-10;;;/h2*8-11,13-14,17,23-24H,2-7H2,1H3,(H,18,19,21);3*1H2/t2*11-,13-,14-,17-;;;/m11.../s1
• InChI Key： PQNUNCWWHZHWNC-XLZUVWGRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC1CCCCC1)OC)O.O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC1CCCCC1)OC)O.O.O.O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 55
• Rotatable Bond Count: 10
• Complexity: 466
• Topological Polar Surface Area: 232